Cas no 2228779-86-8 (5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228779-86-8
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 6381725
• PubChem ID: 165822662
• Update Time: 2025-10-28

5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid
• EN300-1874700
• 2228779-86-8
• 5-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C15H22N2O5/c1-15(2,3)21-14(20)16-10-6-4-9(5-7-10)12-8-11(13(18)19)17-22-12/h8-10H,4-7H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： OCIWQVWPOQTCEB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Additional information on 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228779-86-8)

5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228779-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in abbreviated forms for ease of communication, belongs to the class of oxazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both carboxylic acid and tert-butoxycarbonyl (Boc) protected amino groups makes it a versatile intermediate in synthetic chemistry.

The molecular structure of 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid features a cyclohexyl ring substituted with a Boc-protected amino group and an oxazole ring bearing a carboxylic acid functionality. This unique combination of functional groups allows the compound to participate in various chemical reactions, such as amide bond formation, esterification, and nucleophilic substitutions. Researchers often utilize this compound in the synthesis of more complex molecules, particularly in the development of peptide mimetics and small-molecule inhibitors.

One of the key reasons for the growing interest in 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid is its potential application in medicinal chemistry. Oxazole derivatives, in general, have shown promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid group in this compound can be easily converted into esters or amides, enabling the creation of derivatives with tailored properties for specific therapeutic targets. This adaptability makes it a valuable building block in the design of novel drug candidates.

In addition to its pharmaceutical applications, 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid is also employed in bioconjugation and proteomics research. The Boc-protected amino group can be deprotected under mild acidic conditions, revealing a free amine that can be further functionalized. This feature is particularly useful in the synthesis of peptide-based probes and labeling reagents, which are essential tools in studying protein-protein interactions and cellular processes.

The synthesis of 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid typically involves multi-step organic reactions, starting from readily available precursors. One common approach includes the cyclization of appropriate precursors to form the oxazole ring, followed by the introduction of the Boc-protected amino group and the carboxylic acid functionality. Researchers often optimize these synthetic routes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and biochemical applications.

From a market perspective, the demand for 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid is driven by the expanding field of drug discovery and biotechnology. As the pharmaceutical industry continues to explore new therapeutic modalities, the need for high-quality intermediates like this compound is expected to rise. Suppliers and manufacturers are focusing on scalable synthesis methods and stringent quality control to meet the needs of research institutions and pharmaceutical companies.

For researchers and chemists working with 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, preferably under inert conditions, to prevent degradation. Safety data sheets (SDS) provided by suppliers offer detailed guidelines on handling, ensuring compliance with laboratory safety standards.

In conclusion, 5-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228779-86-8) is a versatile and valuable compound in modern chemical research. Its unique structural features and functional groups make it a key intermediate in the synthesis of biologically active molecules. As the fields of medicinal chemistry and biotechnology advance, the importance of such specialized compounds is likely to grow, further solidifying their role in scientific innovation.